Cas no 1904280-13-2 (1-(thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 1904280-13-2
• MF: C₁₆H₂₂N₄O₃S₂
• MW: 382.500880718231
• CID: 5550019
• Update Time: 2025-05-30

1-(thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• thiophen-3-yl-[4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• 1-(thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C16H22N4O3S2/c1-12-15(13(2)18(3)17-12)25(22,23)20-7-4-6-19(8-9-20)16(21)14-5-10-24-11-14/h5,10-11H,4,6-9H2,1-3H3
• InChI Key： KNJDNCUSDOTSML-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1)(N1CCCN(S(C2=C(C)N(C)N=C2C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Chemical Compound CAS No. 1904280-13-2: 1-(Thiophene-3-Carbonyl)-4-[(1,3,5-Trimethyl-1H-Pyrazol-4-Yl)Sulfonyl]-1,4-Diazepane

The compound 1-(Thiophene-3-Carbonyl)-4-[(1,3,5-Trimethyl-1H-Pyrazol-4-Yl)Sulfonyl]-1,4-Diazepane, identified by the CAS number 1904280-13-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a pyrazole moiety, and a diazepane framework. The integration of these functional groups makes it a promising candidate for research in drug discovery and material science.

The thiophene ring in the molecule contributes to its aromatic stability and potential electronic properties. Thiophene derivatives are widely studied for their applications in optoelectronics and as building blocks in organic synthesis. The pyrazole group, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's bioavailability and interaction with biological systems. The sulfonyl group attached to the pyrazole further increases the molecule's polarity and solubility, which are critical properties for drug-like molecules.

Recent studies have focused on the diazepane ring system in this compound. Diazepanes are seven-membered rings containing two nitrogen atoms and are known for their flexibility and ability to form stable conformations. This flexibility is particularly advantageous in drug design, where molecules need to adopt specific conformations to interact with target proteins or enzymes. The combination of diazepane with thiophene and pyrazole groups creates a unique chemical entity that could potentially bind to a wide range of biological targets.

The synthesis of this compound involves a multi-step process that includes coupling reactions, oxidation steps, and cyclization. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the formation of the thiophene-carbonyl group typically involves Friedel-Crafts acylation or other electrophilic substitution methods. The sulfonylation of the pyrazole ring requires careful control of reaction conditions to ensure selective substitution without affecting other functional groups.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to modulate enzyme activity or inhibit specific pathways makes it a candidate for therapeutic development. For example, studies have indicated that it may possess anti-inflammatory or anti-cancer properties due to its interaction with key signaling molecules. Additionally, its electronic properties suggest potential use in organic electronics or as a precursor for advanced materials.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These models provide insights into its pharmacokinetics, toxicity profile, and potential off-target effects. Such computational studies are complemented by experimental validations using techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Moreover, the compound's structural versatility opens up opportunities for further modification. By altering substituents on the thiophene or pyrazole rings, chemists can explore a range of analogs with diverse properties. This approach is crucial for optimizing bioavailability and efficacy in preclinical studies.

In conclusion, 1-(Thiophene-3-Carbonyl)-4-[(1,3,5-Trimethyl-1H-Pyrazol-4-Yl)Sulfonyl]-1,4-Diazepane represents an exciting area of research with broad implications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both chemical synthesis and drug discovery efforts.